3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 3-(2,6-difluorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H7F3O2/c14-9-5-4-7(13(17)18)6-8(9)12-10(15)2-1-3-11(12)16/h1-6H,(H,17,18)
• InChI Key: CMFIKFQZHLPZHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=C(C=CC(=C2)C(=O)O)F)F
• Molecular Formula: C13H7F3O2
• DSSTOX Substance ID: DTXSID10689688
• Molecular Weight: 252.19 g/mol
• CAS RN: 1261893-70-2

Description

3-(2,6-Difluorophenyl)-4-fluorobenzoic acid (3-DFPFBA) is a synthetic organic molecule that has a wide variety of applications in scientific research. It is a fluorinated benzoic acid derivative with two fluorine atoms on the phenyl ring and one on the carboxylic acid group. 3-DFPFBA is a white solid and is soluble in water and organic solvents. It has a melting point of 95°C and a molecular weight of 242.2 g/mol.

Scientific Research Applications

3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% has a wide variety of applications in scientific research. It is used as a reagent in organic synthesis, as a fluorescent dye for imaging, and as a substrate for enzymatic reactions. It has also been used as a substrate for the study of enzyme kinetics and as an inhibitor of enzymes such as cytochrome P450.

Mechanism of Action

3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% is a substrate for enzymes such as cytochrome P450. It is believed that it is metabolized by the enzyme to form a reactive intermediate which then reacts with the enzyme’s active site to form a covalent bond. This reaction results in the enzyme being inactivated, leading to its inhibition.
Biochemical and Physiological Effects
3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% has been shown to have anti-inflammatory and anti-oxidant effects in animal studies. It has also been shown to inhibit the growth of cancer cells in vitro. In addition, it has been found to reduce the expression of certain genes involved in inflammation, suggesting that it may have potential therapeutic applications in the treatment of certain inflammatory diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% in laboratory experiments is its high solubility in both water and organic solvents, which allows it to be used in a wide variety of applications. However, its low melting point of 95°C can be a limitation, as it can be difficult to dissolve in certain solvents. In addition, it is important to note that 3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% is not approved for use in humans and should only be used in laboratory experiments.

Future Directions

The potential applications of 3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% are vast and there are many possible future directions for research. Possible future directions include the study of the effects of 3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% on other enzymes, its potential as a therapeutic agent, and its use as a fluorescent dye for imaging. In addition, further research could be done to investigate the effects of 3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% on gene expression and its potential as an anti-inflammatory agent.

Synthesis Methods

3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% can be synthesized by the reaction of 2,6-difluorobenzaldehyde with 4-fluorobenzoyl chloride in the presence of triethylamine. This reaction produces a white crystalline solid with a yield of 95%.